![molecular formula C18H20N2O3S B5801791 ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate](/img/structure/B5801791.png)
ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate involves the inhibition of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV is a protease that is involved in the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1). Inhibition of DPP-IV leads to an increase in the levels of GLP-1, which in turn leads to an increase in insulin secretion and a decrease in blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. In addition, it has been shown to increase insulin secretion and decrease blood glucose levels. This compound has also been shown to have antiviral activity against the hepatitis C virus.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate in lab experiments is that it is a relatively simple compound to synthesize. In addition, it has shown promising results in various scientific research applications. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.
Future Directions
There are several future directions for the research on ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate. One direction is to further investigate its anti-cancer properties and its potential use as an antiviral agent. Another direction is to study its effects on other physiological processes, such as its potential use in treating metabolic disorders. In addition, more research is needed to fully understand its mechanism of action and to develop more potent analogs of this compound.
Synthesis Methods
The synthesis of ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate involves the reaction of ethyl 4-aminobenzoate with 2-ethoxyphenyl isothiocyanate. The reaction proceeds in the presence of a base such as triethylamine. The product obtained is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
Ethyl 4-({[(2-ethoxyphenyl)amino]carbonothioyl}amino)benzoate has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its potential use as an antiviral agent, and it has shown activity against the hepatitis C virus. In addition, this compound has been studied for its potential use as an anti-inflammatory agent and has shown promising results in reducing inflammation.
properties
IUPAC Name |
ethyl 4-[(2-ethoxyphenyl)carbamothioylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-3-22-16-8-6-5-7-15(16)20-18(24)19-14-11-9-13(10-12-14)17(21)23-4-2/h5-12H,3-4H2,1-2H3,(H2,19,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVJKUHXDFIWIIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NC2=CC=C(C=C2)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.